Cas no 2097937-28-3 (1-(4-fluorophenyl)methyl-4-(oxan-4-yl)piperazine)

• Product Name: 1-(4-fluorophenyl)methyl-4-(oxan-4-yl)piperazine
• CAS No: 2097937-28-3
• MF: C₁₆H₂₃FN₂O
• MW: 278.365027666092
• CID: 6053473
• PubChem ID: 126851855
• Update Time: 2025-06-15

1-(4-fluorophenyl)methyl-4-(oxan-4-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)methyl-4-(oxan-4-yl)piperazine
• Piperazine, 1-[(4-fluorophenyl)methyl]-4-(tetrahydro-2H-pyran-4-yl)-
• 2097937-28-3
• F1907-9455
• AKOS032464662
• 1-[(4-fluorophenyl)methyl]-4-(oxan-4-yl)piperazine

• Inchi： 1S/C16H23FN2O/c17-15-3-1-14(2-4-15)13-18-7-9-19(10-8-18)16-5-11-20-12-6-16/h1-4,16H,5-13H2
• InChI Key： AAPLSJPPEWCUMR-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(F)C=C2)CCN(C2CCOCC2)CC1

Computed Properties

• Exact Mass: 278.17944152g/mol
• Monoisotopic Mass: 278.17944152g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 15.7Ų

Experimental Properties

• Density: 1.149±0.06 g/cm3(Predicted)
• Boiling Point: 379.1±42.0 °C(Predicted)
• pka: 7.63±0.10(Predicted)

Additional information on 1-(4-fluorophenyl)methyl-4-(oxan-4-yl)piperazine

Introduction to 1-(4-fluorophenyl)methyl-4-(oxan-4-yl)piperazine (CAS No. 2097937-28-3)

1-(4-fluorophenylmethyl)-4-(oxan-4-yl)piperazine, identified by its CAS number 2097937-28-3, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the piperazine class of heterocyclic amines, which are widely recognized for their diverse biological activities and applications in drug development. The presence of a fluorophenyl group and an oxan-4-yl moiety in its structure contributes to its unique chemical properties and potential pharmacological effects.

The synthesis and characterization of 1-(4-fluorophenylmethyl)-4-(oxan-4-yl)piperazine have been extensively studied due to its structural complexity and the potential therapeutic benefits it may offer. The compound's molecular framework, featuring a piperazine ring linked to both a fluorophenyl and an oxan-4-yl group, allows for multiple interactions with biological targets, making it a promising candidate for further research in medicinal chemistry.

In recent years, there has been growing interest in the development of novel piperazine derivatives as potential therapeutic agents. The introduction of fluorine atoms into aromatic rings is known to enhance metabolic stability and binding affinity, which are crucial factors in drug design. The fluorophenylmethyl group in 1-(4-fluorophenylmethyl)-4-(oxan-4-yl)piperazine is particularly noteworthy, as it may contribute to the compound's selectivity and efficacy in biological systems.

The oxan-4-yl moiety, derived from tetrahydropyran, adds another layer of complexity to the compound's structure. This group is known to influence the compound's solubility and bioavailability, which are critical parameters in drug development. The combination of these structural features makes 1-(4-fluorophenylmethyl)-4-(oxan-4-yl)piperazine a versatile molecule with potential applications in various therapeutic areas.

The pharmacological profile of 1-(4-fluorophenylmethyl)-4-(oxan-4-yl)piperazine has been explored in several preclinical studies. These investigations have revealed that the compound exhibits promising activity against a range of biological targets, including serotonin receptors and dopamine transporters. Such activities are of particular interest in the treatment of neurological disorders, such as depression and schizophrenia.

The synthesis of 1-(4-fluorophenylmethyl)-4-(oxan-4-yl)piperazine involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the complex molecular framework efficiently. The use of these methodologies highlights the compound's synthetic challenge but also underscores its importance in pharmaceutical research.

In conclusion, 1-(4-fluorophenylmethyl)-4-(oxan-4-yl)piperazine strong>, with its CAS number < strong >2097937-28- 3, represents a significant advancement in medicinal chemistry. Its unique structural features and promising pharmacological activities make it a valuable compound for further research and development. As our understanding of its biological effects continues to grow, this molecule is likely to play a crucial role in the discovery of new therapeutic agents for various diseases.